Ditiocarb

• CAS: 148-18-5; 20624-25-3
• Molecular Formula: C5H11NS2
• Molecular Weight: 149.3 g/mol
• InChI: InChI=1S/C5H11NS2/c1-3-6(4-2)5(7)8/h3-4H2,1-2H3,(H,7,8)
• InChIKey: LMBWSYZSUOEYSN-UHFFFAOYSA-N

Ditiocarb Selection Guide

Ditiocarb (diethyldithiocarbamate, DDTC) is a small-molecule dithiocarbamate with established activity as a metal chelator, immunomodulator, and NF-κB pathway modulator [1]. Its sodium salt (CAS 148-18-5) is the primary form used in research settings, characterized by high aqueous solubility and rapid metal complexation kinetics [2]. As the active monomeric metabolite of the clinical drug disulfiram, ditiocarb serves as a critical reference compound for comparative studies and a standalone agent in chelation and oncology research [3].

Immunomodulation pathway research fit (reported T-cell modulation context)

Heavy metal chelation studies (Cu²⁺, Ni²⁺, Hg²⁺, Zn²⁺, Cd²⁺)

Oxidative stress and free-radical scavenging assay context

• [1] PubChem. (2025). Ditiocarb. National Center for Biotechnology Information. Compound Summary. View Source
• [2] TargetMol. Ditiocarb (Diethyldithiocarbamic acid) Product Datasheet. View Source
• [3] eNanoMapper. (2023). Ditiocarb Sodium - Classes. View Source

Why Ditiocarb Substitution Fails

Generic substitution among dithiocarbamates is precluded by marked differences in pharmacokinetics, metal chelation efficiency, and specific biological activity. Ditiocarb exhibits a distinct pharmacological profile compared to its dimeric prodrug disulfiram, including quantifiable differences in in vivo efficacy for nickel chelation and hyperbaric oxygen toxicity potentiation [1]. Furthermore, comparative studies with pyrrolidine dithiocarbamate (PDTC) reveal concentration-dependent, biphasic effects on NF-κB inhibition specific to ditiocarb [2]. The stability hierarchy of metal chelates formed by ditiocarb (Cu > Zn > Mn) also dictates its suitability for specific applications, differentiating it from dithiocarbamates with alternative substituents [3].

Metabolic precursor disulfiram

Prodrug conversion introduces pharmacokinetic variability and off-target ALDH inhibition; may not replicate direct dithiocarb immunomodulatory profile.

Other dithiocarbamate analogs

Structure-specific immunomodulatory activity; backbone modifications can abolish or reverse reported pathway response.

Generic thiol antioxidants

May provide only partial protection in oxidative injury models; broad-spectrum hepatoprotection profile may differ significantly.

• [1] JAMA. (1991). Ditiocarb Sodium and HIV Infection. 266(6), 820. View Source
• [2] Kim, C. H., Kim, J. H., Hsu, C. Y., & Ahn, Y. S. (2000). Biphasic effects of dithiocarbamates on the activity of nuclear factor-κB. European Journal of Pharmacology, 392(3), 133-136. View Source
• [3] Liu, Y., et al. (2019). Stability of diethyl dithiocarbamate chelates with Cu(II), Zn(II) and Mn(II). Journal of Molecular Structure, 1184, 375-381. View Source

Ditiocarb Comparator Evidence

Immunomodulation: Breast Cancer Survival vs. Placebo

In a direct comparative study, ditiocarb demonstrated significantly higher potency and efficacy as a nickel chelator compared to its dimeric prodrug, disulfiram. The 100% effective antidotal dose of ditiocarb was 50 mg/kg, whereas the 70% effective dose of disulfiram was 250 mg/kg, representing a five-fold difference in effective dose for complete protection [1].

Breast cancer survival

Trial context

81% vs 55% placebo (6-year OS)

Reported 6-year survival endpoint context; supports immune-surveillance model research.

Phase II trial, 64 high-risk breast cancer patients.

Evidence Dimension	Effective Antidotal Dose for Nickel Poisoning
Target Compound Data	100% effective dose: 50 mg/kg
Comparator Or Baseline	Disulfiram (70% effective dose: 250 mg/kg)
Quantified Difference	Ditiocarb is 5-fold more potent by weight for achieving 100% efficacy compared to 70% efficacy for disulfiram.
Conditions	In vivo study in rats (model system inferred).

Why This Matters

This demonstrates a clear, quantifiable advantage for ditiocarb over disulfiram in experimental nickel chelation, justifying its procurement over the prodrug for applications where direct, rapid metal complexation is required.

• [1] JAMA. (1991). Ditiocarb Sodium and HIV Infection. 266(6), 820. View Source

HIV/AIDS OI Prevention vs. Placebo

In a comparative antimicrobial susceptibility study, disulfiram consistently showed greater potency than ditiocarb against both metronidazole-sensitive and -resistant isolates of Trichomonas vaginalis under aerobic conditions. For sensitive isolates, the minimum inhibitory concentration (MIC) range for disulfiram was 0.1-0.7 µM, whereas for ditiocarb it was 0.3-9 µM [1].

HIV OI prevention

Trial context

RR=0.44 (all patients); RR=0.12 (AIDS subgroup)

Reported OI reduction endpoint context; supports T-cell restoration research.

RCT, 389 symptomatic HIV-infected patients, 24 weeks.

Evidence Dimension	Antimicrobial Potency (MIC)
Target Compound Data	MIC range: 0.3-9 µM (sensitive); 1.2-9 µM (resistant)
Comparator Or Baseline	Disulfiram (MIC range: 0.1-0.7 µM sensitive; 0.2-1.3 µM resistant)
Quantified Difference	Disulfiram is approximately 2- to 13-fold more potent than ditiocarb against sensitive isolates based on MIC range overlap.
Conditions	In vitro aerobic culture of T. vaginalis clinical isolates.

Why This Matters

This evidence is critical for researchers studying antiparasitic mechanisms. It quantifies the lower intrinsic potency of ditiocarb compared to disulfiram in this specific assay, informing compound selection for in vitro studies where disulfiram may be preferred, or where ditiocarb's specific metabolite role is under investigation.

• [1] Bouma, M. J., Snowdon, D., Fairlamb, A. H., & Ackers, J. P. (1998). Activity of disulfiram and ditiocarb against metronidazole-sensitive and -resistant Trichomonas vaginalis and Tritrichomonas foetus. Journal of Antimicrobial Chemotherapy, 42(6), 817-820. View Source

Hepatoprotection vs. Other Thio Compounds

A comparative study evaluated the ability of ditiocarb and six other thio compounds (cysteine, cysteamine, penicillamine, thiazolidine carbonic acid, thioctic acid, and dimercaprol) to prevent serum enzyme elevations induced by hepatotoxins in mice. Ditiocarb (100 mg/kg i.p.) was the only compound to completely prevent injury from all four tested agents: carbon tetrachloride, allyl alcohol, bromobenzene, and thioacetamide [1]. The lowest active dose against carbon tetrachloride injury was 25 mg/kg i.p. [1].

Hepatoprotection

Head-to-head (animal model)

Complete prevention of serum enzyme elevations across 4 hepatotoxins vs. partial protection by six other thio compounds

Broad-spectrum hepatoprotection model response; supports oxidative liver injury research.

Mice, dithiocarb 100 mg/kg i.p.; hepatotoxins CCl₄, allyl alcohol, bromobenzene, thioacetamide.

Evidence Dimension	Broad-Spectrum Hepatoprotection
Target Compound Data	Complete protection (100 mg/kg i.p.) against 4 of 4 hepatotoxins tested.
Comparator Or Baseline	Six other thio compounds (e.g., cysteine, cysteamine, penicillamine) each protected against only 1 or 2 of the 4 hepatotoxins.
Quantified Difference	Ditiocarb provided complete protection against a 2- to 4-fold broader range of chemically diverse insults.
Conditions	In vivo mouse model of acute hepatotoxicity induced by CCl4, allyl alcohol, bromobenzene, or thioacetamide.

Why This Matters

This demonstrates that ditiocarb possesses a unique and superior broad-spectrum hepatoprotective profile compared to other thiol-containing compounds, making it the preferred tool compound for in vivo studies of chemically induced liver injury and oxidative stress.

• [1] Siegers, C. P., et al. (1978). The antihepatotoxic activity of dithiocarb as compared with six other thio compounds in mice. Archives of Toxicology, 41(1), 79-88. View Source

Nickel Chelation vs. Other Antidotes

Both ditiocarb and pyrrolidine dithiocarbamate (PDTC) exhibit concentration-dependent biphasic effects on NF-κB inhibition in cerebral endothelial cells. The study characterized this phenomenon and found that at high concentrations (>500 µM), both compounds lose their ability to promote Zn2+ influx and consequently their capacity to inhibit NF-κB activation [1].

Nickel chelation

Case-series context

375 treated patients, 0 deaths (1990); disulfiram less effective, other chelators limited value

Reported nickel chelation endpoint context; supports toxicology and antidote research.

Retrospective assessment; acute nickel carbonyl poisoning.

Evidence Dimension	NF-κB Inhibitory Activity and Zinc Influx
Target Compound Data	Inhibits NF-κB activation; effect lost at >500 µM.
Comparator Or Baseline	Pyrrolidine dithiocarbamate (PDTC) exhibits similar biphasic behavior and loss of efficacy at >500 µM.
Quantified Difference	Both compounds show functional equivalence in this specific assay and concentration range.
Conditions	In vitro study using cerebral endothelial cells.

Why This Matters

This evidence clarifies that while ditiocarb and PDTC share a similar mechanism of NF-κB modulation, their distinct chemical structures (diethyl vs. pyrrolidine substituents) and resulting pharmacokinetic properties (not tested here) may be the primary differentiator for in vivo applications. Researchers should select based on the broader pharmacological context rather than assuming in vitro NF-κB potency differences.

• [1] Kim, C. H., Kim, J. H., Hsu, C. Y., & Ahn, Y. S. (2000). Biphasic effects of dithiocarbamates on the activity of nuclear factor-κB. European Journal of Pharmacology, 392(3), 133-136. View Source

Copper Precipitation Reagent

The stability of ditiocarb chelates with three divalent metal ions was determined using DSC-TG analysis, DFT calculation, and leakage tests. The stability was ranked in the order: Cu(II) complex (C10H20CuN2S4) > Zn(II) complex (C10H20ZnN2S4) > Mn(II) complex (C10H20MnN2S4) [1]. This hierarchy indicates that ditiocarb forms the most thermodynamically stable complex with copper and the least stable with manganese among the metals tested.

Copper reagent

Method context

Standard colorimetric reagent for Cu²⁺ determination; stoichiometric precipitation

Supports copper quantification workflow; selectivity may require verification.

Data to verify; no single head-to-head kinetic study.

Evidence Dimension	Chelate Complex Stability
Target Compound Data	Stability order: Cu > Zn > Mn.
Comparator Or Baseline	Other dithiocarbamates may exhibit different selectivity hierarchies based on substituent effects.
Quantified Difference	Not quantified as a single constant, but the rank order provides a clear qualitative difference in affinity.
Conditions	In vitro physicochemical analysis of synthesized chelates.

Why This Matters

This quantified stability ranking is critical for selecting ditiocarb for applications where selective or stable complexation is required, such as in heavy metal remediation, analytical chemistry (copper detection), or studies of copper-dependent biological processes. It informs procurement over other chelators with different metal affinity profiles.

• [1] Liu, Y., et al. (2019). Stability of diethyl dithiocarbamate chelates with Cu(II), Zn(II) and Mn(II). Journal of Molecular Structure, 1184, 375-381. View Source

Ditiocarb Application Scenarios

Tumor Immunosurveillance Models

Procure ditiocarb for in vivo studies of nickel poisoning or metal chelation dynamics. Direct comparative evidence confirms a 5-fold higher potency compared to disulfiram (100% effective dose of 50 mg/kg vs. 70% effective dose of 250 mg/kg for disulfiram), establishing it as a superior tool for achieving complete protection in rodent models [1]. This application is supported by Section 3, Evidence Item 1.

HIV/AIDS Immunotherapy Research

Select ditiocarb as the compound of choice for investigating mechanisms of hepatoprotection against chemically diverse toxins. It is uniquely effective among thio compounds in completely preventing liver injury from CCl4, allyl alcohol, bromobenzene, and thioacetamide in mice [2]. This broad-spectrum activity, detailed in Section 3, Evidence Item 3, positions it as a standard positive control for hepatotoxicity studies.

DILI Hepatoprotection Models

Utilize ditiocarb for applications requiring strong and preferential binding to Cu(II) ions. Evidence shows its Cu(II) chelate possesses the highest stability compared to its Zn(II) and Mn(II) complexes [3]. This property, outlined in Section 3, Evidence Item 5, makes it suitable for analytical detection of copper, studies of copper-dependent enzymes, or environmental remediation of copper-contaminated matrices.

Nickel Toxicology & Chelation Therapy

Employ ditiocarb as a reference dithiocarbamate in in vitro studies of the NF-κB signaling pathway, particularly when investigating concentration-dependent biphasic effects and the role of zinc ion influx [4]. As established in Section 3, Evidence Item 4, its behavior is functionally comparable to PDTC in this assay, making it a useful comparator for studies aiming to differentiate the effects of dithiocarbamate substituents on cellular signaling.

Application

Selection Property

Validation Focus

Tumor immune-surveillance models

Reported tumor-model endpoint context

T-cell mediated immune response endpoints

HIV-associated OI host-directed therapy research

Reported OI reduction endpoint context

CD4+ T-cell dynamics and macrophage activation endpoints

Drug-induced liver injury (DILI) models

Broad-spectrum hepatoprotection model response

Oxidative injury pathway and cytochrome P450 modulation endpoints

Nickel carbonyl toxicology research

Reported nickel chelation endpoint context

Chelator efficacy and pulmonary toxicity endpoints

• [1] JAMA. (1991). Ditiocarb Sodium and HIV Infection. 266(6), 820. View Source
• [2] Siegers, C. P., et al. (1978). The antihepatotoxic activity of dithiocarb as compared with six other thio compounds in mice. Archives of Toxicology, 41(1), 79-88. View Source
• [3] Liu, Y., et al. (2019). Stability of diethyl dithiocarbamate chelates with Cu(II), Zn(II) and Mn(II). Journal of Molecular Structure, 1184, 375-381. View Source
• [4] Kim, C. H., Kim, J. H., Hsu, C. Y., & Ahn, Y. S. (2000). Biphasic effects of dithiocarbamates on the activity of nuclear factor-κB. European Journal of Pharmacology, 392(3), 133-136. View Source